Cas no 60438-51-9 ( )

  structure
  structure
Product name: 
CAS No:60438-51-9
MF:C12H14O2
MW:190.23836
CID:952079
PubChem ID:54602773

  Chemical and Physical Properties

Names and Identifiers

    • (Z)-4-(2-methoxyphenyl)-3-methylbut-3-en-2-one
    • 60438-51-9
    • NSC-137847
    • NSC137847
    •  
    • Inchi: InChI=1S/C12H14O2/c1-9(10(2)13)8-11-6-4-5-7-12(11)14-3/h4-8H,1-3H3/b9-8-
    • InChI Key: VRMHHUGKIZTMOO-HJWRWDBZSA-N
    • SMILES: CC(=CC1=CC=CC=C1OC)C(=O)C

Computed Properties

  • Exact Mass: 190.09942
  • Monoisotopic Mass: 190.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3Ų
  • XLogP3: 2.2

Experimental Properties

  • PSA: 26.3

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